Cas no 52279-27-3 (3-Pentanone, 2-hydroxy-4-methyl- (9CI))

• Product Name: 3-Pentanone, 2-hydroxy-4-methyl- (9CI)
• CAS No: 52279-27-3
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 1020543
• PubChem ID: 13129596
• Update Time: 2025-04-20

3-Pentanone, 2-hydroxy-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-hydroxy-4-methyl- (9CI)
• 52279-27-3
• 3-Pentanone,2-hydroxy-4-methyl-(9ci)
• DB-324615
• SCHEMBL106921
• 3-PENTANONE, 2-HYDROXY-4-METHYL-

• Inchi： 1S/C6H12O2/c1-4(2)6(8)5(3)7/h4-5,7H,1-3H3
• InChI Key： JZFRZJUXMOAVFU-UHFFFAOYSA-N
• SMILES： OC(C)C(C(C)C)=O

Computed Properties

• Exact Mass: 116.083729621g/mol
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins